Thiazol-5-ylmethyl ((2S,3S,5S)-5-amino-3-hydroxy-1,6-diphenylhexan-2-yl)carbamate
CAS No.: 144164-11-4
Cat. No.: VC20780746
Molecular Formula: C23H27N3O3S
Molecular Weight: 425.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144164-11-4 |
|---|---|
| Molecular Formula | C23H27N3O3S |
| Molecular Weight | 425.5 g/mol |
| IUPAC Name | 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-5-amino-3-hydroxy-1,6-diphenylhexan-2-yl]carbamate |
| Standard InChI | InChI=1S/C23H27N3O3S/c24-19(11-17-7-3-1-4-8-17)13-22(27)21(12-18-9-5-2-6-10-18)26-23(28)29-15-20-14-25-16-30-20/h1-10,14,16,19,21-22,27H,11-13,15,24H2,(H,26,28)/t19-,21-,22-/m0/s1 |
| Standard InChI Key | HBPTXDXGWDVDON-BVSLBCMMSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](C[C@@H]([C@H](CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)N |
| SMILES | C1=CC=C(C=C1)CC(CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)N |
| Canonical SMILES | C1=CC=C(C=C1)CC(CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)N |
Introduction
Thiazol-5-ylmethyl ((2S,3S,5S)-5-amino-3-hydroxy-1,6-diphenylhexan-2-yl)carbamate is a complex organic compound with a specific stereochemistry, indicated by the (2S,3S,5S) configuration. This compound belongs to the class of carbamates, which are derivatives of carbamic acid. The presence of a thiazole ring and a carbamate group makes it a compound of interest in various chemical and pharmaceutical applications.
Synthesis and Availability
Thiazol-5-ylmethyl ((2S,3S,5S)-5-amino-3-hydroxy-1,6-diphenylhexan-2-yl)carbamate can be synthesized through a multi-step process involving the formation of the carbamate group and the introduction of the thiazole moiety. It is commercially available from several suppliers, including Kemix Pty Ltd and Dalton Research Molecules, with lead times typically around 20 days for small quantities .
Biological Activity and Potential Applications
While specific biological activities of this compound are not widely documented, carbamates in general are known for their potential in pharmaceutical applications, including as enzyme inhibitors or in drug development. The presence of a thiazole ring, which is common in many biologically active compounds, suggests potential for interaction with biological targets.
Safety and Handling
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